(1R*,4R*)-4-(2-Aminophenylamino)cyclohexanol
Overview
Description
(1R*,4R*)-4-(2-Aminophenylamino)cyclohexanol, or (1R*,4R*)-4-APAC, is a synthetic organic compound that has been widely studied due to its interesting and varied properties. This compound has been used in a variety of applications, from drug synthesis to biochemical research.
Scientific Research Applications
Pharmacology
In pharmacology, this compound is explored for its potential therapeutic effects. The structure-activity relationship (SAR) studies often involve this compound to understand its interaction with biological targets. It may serve as a lead compound in the development of new drugs due to its unique chemical structure, which can be modified to enhance its efficacy and reduce side effects .
Biochemistry
Biochemists study “(1R*,4R*)-4-(2-Aminophenylamino)cyclohexanol” to understand its role in biological systems. It could be used to probe enzyme-substrate interactions or to modulate biochemical pathways. Its effects on proteins, DNA, and other biomolecules are of particular interest for elucidating the mechanisms of action at a molecular level .
Medicinal Chemistry
In medicinal chemistry, this compound’s applications include drug design and synthesis. Researchers may investigate its pharmacokinetics, metabolism, and potential as a pharmacophore. It’s also used in the synthesis of analogs with improved therapeutic profiles .
Organic Chemistry
Organic chemists might utilize “(1R*,4R*)-4-(2-Aminophenylamino)cyclohexanol” in synthetic pathways to create complex molecules. It can act as a chiral building block for the construction of stereochemically rich compounds, which are valuable in various chemical syntheses .
Analytical Chemistry
In analytical chemistry, this compound could be used as a standard or reagent in chromatography, spectroscopy, and other analytical techniques. Its well-defined structure makes it suitable for method development and validation in the analysis of complex biological samples .
Chemical Engineering
Chemical engineers may explore the large-scale synthesis and process optimization of “(1R*,4R*)-4-(2-Aminophenylamino)cyclohexanol”. This includes studying its physical and chemical properties to design efficient and cost-effective production methods .
Environmental Science
The environmental impact of “(1R*,4R*)-4-(2-Aminophenylamino)cyclohexanol” is also a research area. Scientists may assess its biodegradability, toxicity, and long-term effects on ecosystems. This research is crucial for developing guidelines for its safe use and disposal .
properties
IUPAC Name |
4-(2-aminoanilino)cyclohexan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O/c13-11-3-1-2-4-12(11)14-9-5-7-10(15)8-6-9/h1-4,9-10,14-15H,5-8,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCULPJIYGZYWSD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC2=CC=CC=C2N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1R*,4R*)-4-(2-Aminophenylamino)cyclohexanol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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